BE“GHE Foundational & Exploratory

Check Availability & Pricing

Aluminium dihydrogen phosphate chemical
formula and structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminium dihydrogen phosphate

Cat. No.: B076745

An In-depth Technical Guide to Aluminum Dihydrogen Phosphate: Chemical Formula and
Structure

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula, structure,
and properties of aluminum dihydrogen phosphate. The information is presented to support
research, development, and application of this inorganic compound.

Chemical Identity

Aluminum dihydrogen phosphate is an inorganic compound with the definitive chemical formula
Al(H2PO4)3.[1][2][3] It is also known by several alternative names in scientific literature and
commercial applications.

Table 1: Chemical Identification
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Identifier

Value

Chemical Formula

Al(H2PO4)3

IUPAC Name

Aluminum tris(dihydrogen phosphate)

Alternative Names

Monoaluminum phosphate, Aluminum
Monophosphate, Phosphoric acid, aluminum
salt (3:1)

CAS Number

13530-50-2

Chemical Structure

The structure of aluminum dihydrogen phosphate has been elucidated through X-ray

crystallography. It exists as a coordination polymer.[1] The fundamental repeating unit consists

of a central aluminum cation (Al3*) octahedrally coordinated to oxygen atoms from six different

dihydrogen phosphate (H2POa4™) anions. Each dihydrogen phosphate anion, in turn, is a

tetrahedral group, which bridges the aluminum centers, creating a three-dimensional network.

[1]

Recent studies on the C-type polymorph of aluminum dihydrogen phosphate have provided

detailed crystallographic data, confirming its complex and ordered structure.[2]

Table 2: Crystallographic Data for C-type Al(H2POa4)s

Parameter

Value

Crystal System

Hexagonal[3]

Space Group

R3c

Coordination Geometry

- Aluminum (AIR*): Octahedral- Phosphorus
(P>*): Tetrahedral

Bonding

- The AB* centers are bridged by monodentate

dihydrogen phosphate ligands.[1]
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Note: Detailed bond lengths and angles are typically found in the supplementary
crystallographic information files (CIF) of peer-reviewed publications such as Adediwura et al.,
Dalton Transactions, 2025.[2]

Experimental Protocols
Synthesis of Aluminum Dihydrogen Phosphate

A common laboratory-scale synthesis of aluminum dihydrogen phosphate involves the reaction
of aluminum hydroxide with phosphoric acid. This method allows for the controlled production
of the compound.

Materials:

Aluminum hydroxide [Al(OH)3]

Phosphoric acid (HsPOas, 85% aqueous solution)

Deionized water

Reaction vessel with heating and stirring capabilities

Filtration apparatus

Drying oven
Procedure:

o Determine the desired molar ratio of phosphorus to aluminum (P/Al), which is
stoichiometrically 3:1 for the formation of Al(H2POa4)s.

e Add a calculated amount of 85% phosphoric acid to the reaction vessel and, if necessary,
dilute with deionized water.

o While stirring, gradually add the stoichiometric amount of aluminum hydroxide to the
phosphoric acid solution.

o Heat the mixture to a temperature between 85-100°C and maintain the reaction for 1-2 hours
with continuous stirring.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://pubs.rsc.org/en/content/articlelanding/2025/dt/d5dt02141c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 After the reaction is complete, the resulting solution can be cooled. If a solid product is
desired, it can be obtained by evaporation of the water.

e The solid product is then filtered, washed with deionized water to remove any unreacted
starting materials, and dried in an oven at a temperature around 110°C until a constant
weight is achieved.

Thermal Decomposition Pathway

Upon heating, aluminum dihydrogen phosphate undergoes a series of transformations, leading
to the formation of various condensed aluminum phosphates. This thermal decomposition has
been studied using techniques such as X-ray diffraction (XRD) and thermal analysis.[2]

The decomposition proceeds through the following key stages:
« Initial heating of Al(H2POa4)3 leads to the formation of an amorphous intermediate phase.

o Further heating results in the crystallization of monoclinic aluminum hexametaphosphate
(Al2(P6O1s)).

o At even higher temperatures, this transforms into the cubic aluminum tetrametaphosphate
(Al2(P4012)3) and a small amount of aluminum phosphate (AIPOa).[2]

This transformation can be visualized as a logical progression of chemical changes driven by
increasing temperature.

Al(H2POa)s Heat | Amorphous Intermediate |M>| Monoclinic Al(PsO1s) lim—w>| Cubic Ala(PaO12)s + AIPOa

Click to download full resolution via product page

Caption: Thermal decomposition pathway of aluminum dihydrogen phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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